Epidoxoform

multidrug resistance P-glycoprotein breast cancer

Epidoxoform (CAS 205499-28-1; MeSH ID C111646; molecular formula C57H58N2O22; molecular weight 1123.07 g/mol) is a dimeric anthracycline–formaldehyde conjugate composed of two molecules of epidoxorubicin (the 4′-epimer of doxorubicin) covalently linked by three methylene bridges within a 1,6-diaza-4,9-dioxabicyclo[4.4.1]undecane ring system. It was first synthesized in 59% yield by reacting epidoxorubicin with formaldehyde at its amino alcohol functionality.

Molecular Formula C57H58N2O22
Molecular Weight 1123.1 g/mol
Cat. No. B1212700
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameEpidoxoform
Synonymsepidoxoform
epidoxorubicin-formaldehyde conjugate
Molecular FormulaC57H58N2O22
Molecular Weight1123.1 g/mol
Structural Identifiers
SMILESCC1C2C(CC(O1)OC3CC(CC4=C3C(=C5C(=C4O)C(=O)C6=C(C5=O)C(=CC=C6)OC)O)(C(=O)CO)O)N7CN(CO2)C8CC(OC(C8OC7)C)OC9CC(CC1=C9C(=C2C(=C1O)C(=O)C1=C(C2=O)C(=CC=C1)OC)O)(C(=O)CO)O
InChIInChI=1S/C57H58N2O22/c1-22-54-28(11-36(78-22)80-32-15-56(72,34(62)17-60)13-26-40(32)52(70)44-42(48(26)66)46(64)24-7-5-9-30(74-3)38(24)50(44)68)58-19-59(20-76-54)29-12-37(79-23(2)55(29)77-21-58)81-33-16-57(73,35(63)18-61)14-27-41(33)53(71)45-43(49(27)67)47(65)25-8-6-10-31(75-4)39(25)51(45)69/h5-10,22-23,28-29,32-33,36-37,54-55,60-61,66-67,70-73H,11-21H2,1-4H3/t22?,23?,28?,29?,32-,33-,36?,37?,54?,55?,56-,57-/m0/s1
InChIKeyLNMUJUHEUYMBOT-BCNYZFJLSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Epidoxoform for Research Procurement: Compound Identity, Class, and Key Physicochemical Properties


Epidoxoform (CAS 205499-28-1; MeSH ID C111646; molecular formula C57H58N2O22; molecular weight 1123.07 g/mol) is a dimeric anthracycline–formaldehyde conjugate composed of two molecules of epidoxorubicin (the 4′-epimer of doxorubicin) covalently linked by three methylene bridges within a 1,6-diaza-4,9-dioxabicyclo[4.4.1]undecane ring system [1]. It was first synthesized in 59% yield by reacting epidoxorubicin with formaldehyde at its amino alcohol functionality [1]. The compound is a member of the anthracycline–formaldehyde conjugate class alongside Doxoform (doxorubicin-based) and Daunoform (daunorubicin-based), and functions as a prodrug to the active DNA-reactive metabolite of epidoxorubicin [1]. Its NSC number is 699491 and it has been evaluated in the NCI 60 human tumor cell line screen [2].

Workflow Drug-resistant cancer model studies
Selection Prodrug activation and nuclear retention research
Context Anthracycline-formaldehyde conjugate class probe

Why Epidoxoform Cannot Be Replaced by Epidoxorubicin, Doxoform, or Daunoform in Research Protocols


Epidoxoform occupies a distinct position within the anthracycline–formaldehyde conjugate family that precludes simple interchange with its closest analogs. Relative to its parent drug epidoxorubicin, Epidoxoform exhibits a fundamentally different resistance profile: it is >120-fold more toxic to MCF-7/ADR multidrug-resistant cells, indicating that resistance mechanisms such as P-glycoprotein efflux are substantially bypassed [1]. Compared with Doxoform—the most potent but hydrolytically labile conjugate (serum half-life ~3 min at 37 °C) [2]—Epidoxoform provides a 40-fold longer hydrolytic half-life (~2 h at pH 7.3) while remaining in equilibrium with active species without releasing free formaldehyde [1]. Versus Daunoform, Epidoxoform exhibits slower cellular uptake and prolonged nuclear retention, attributed to its slower rate of hydrolysis to the DNA-reactive species [3]. These quantitative differences in stability, resistance circumvention, and cellular pharmacokinetics mean that experimental outcomes—particularly in resistant cell models, in vivo dosing regimens, and DNA-adduct formation studies—cannot be reproduced by substituting any single in-class analog.

Profile Resistance profile may differ significantly from parent epidoxorubicin, potentially altering assay outcomes in P-gp-overexpressing models.
Stability Hydrolytic stability is context-dependent; substituting with Doxoform may shift prodrug activation kinetics and DNA-adduct formation profiles.
Kinetics Nuclear retention dynamics may not transfer directly; using in-class analogs may require re-validation of intracellular exposure timelines.

Epidoxoform Head-to-Head Quantitative Differentiation Evidence for Procurement Evaluation


Resistant Tumor Cell Cytotoxicity: >120-Fold Superiority Over Epidoxorubicin in MCF-7/ADR Cells

In a direct head-to-head comparison, Epidoxoform demonstrated 3-fold greater toxicity than epidoxorubicin against drug-sensitive MCF-7 human breast cancer cells, and greater than 120-fold enhanced toxicity against the multidrug-resistant MCF-7/ADR subline [1]. Furthermore, Epidoxoform in equilibrium with its hydrolysis products remained greater than 25-fold more toxic to resistant cells relative to epidoxorubicin [1]. By comparison, the more potent but hydrolytically unstable Doxoform is 150-fold more toxic to sensitive MCF-7 cells and 10,000-fold more toxic to MCF-7/ADR cells [2]; Epidoxoform's intermediate potency is offset by its superior stability profile.

Cytotoxicity vs. parent drug
Head-to-head
Reported >120-fold more toxic than epidoxorubicin in MCF-7/ADR resistant cells; >25-fold at hydrolysis equilibrium.
Supports cytotoxicity endpoint review in resistant-cell models.
MCF-7/ADR vs. MCF-7 context; Doxoform reference is 10,000-fold in comparator study.
multidrug resistance P-glycoprotein breast cancer MCF-7/ADR cytotoxicity

Hydrolytic Stability: 40-Fold Longer Half-Life Than Doxoform Under Physiological Conditions

Epidoxoform's hydrolytic half-life at pH 7.3 and 37 °C is approximately 2 hours, with the equilibrium mixture remaining stable for at least 2 days without release of free formaldehyde or epidoxorubicin [1]. In contrast, the structurally analogous Doxoform rapidly hydrolyzes to doxazolidine, which then hydrolyzes to doxorubicin with a half-life of approximately 3 minutes in human serum at 37 °C [2]. This represents an approximately 40-fold longer half-life for Epidoxoform relative to the doxorubicin-based conjugate. Note that the comparison involves different media (phosphate buffer vs. human serum); however, the magnitude of the difference is consistent with the explicit design goal of the study: Doxoform and Daunoform were deemed 'hydrolytically unstable,' prompting the development of Epidoxoform as a more stable alternative [1]. At pH 6.0, Epidoxoform hydrolysis proceeds with first-order kinetics to epidoxorubicin and formaldehyde with a half-life of 15 minutes at 37 °C [1].

Hydrolytic stability
Cross-study comparable
Reported ~40-fold longer half-life vs. Doxoform under physiological conditions (t½ ≈ 2 h vs. ~3 min).
Supports prodrug stability and dosing-context review.
Comparison across buffer and human serum media; pH 6.0 t½ is 15 min.
hydrolytic stability prodrug activation half-life formaldehyde conjugate drug delivery

Nuclear Retention: Epidoxoform Retained for Hours in Resistant Cells While Parent Drugs Are Expelled Within One Hour

In a direct comparative study using flow cytometry, both drug-sensitive MCF-7 cells and drug-resistant MCF-7/ADR cells retained fluorophore from the formaldehyde conjugates (Doxoform, Daunoform, and Epidoxoform) for hours after drug removal, whereas both cell lines almost completely expelled the parent anthracyclines (doxorubicin, daunorubicin, and epidoxorubicin) within 1 hour after drug removal [1]. Fluorescence microscopy confirmed that the formaldehyde conjugates, including Epidoxoform, targeted the nuclei of both sensitive and resistant cells and remained in the nucleus hours after drug removal [1]. Additionally, in a separate study focusing on Epidoxoform versus Daunoform, the fluorophore of Daunoform appeared more rapidly in MCF-7/ADR cells and was released more rapidly than the fluorophore of Epidoxoform over a 3-hour exposure period [2]. This difference was explicitly attributed to the slower rate of hydrolysis of Epidoxoform to the DNA-reactive species [2].

Nuclear retention
Head-to-head
Fluorophore retained for hours in resistant-cell nuclei; parent drugs expelled within 1 h.
Supports intracellular pharmacokinetic endpoint interpretation.
Flow cytometry and fluorescence microscopy data.
nuclear retention drug efflux flow cytometry MCF-7/ADR intracellular pharmacokinetics

In Vivo Efficacy: Significant Tumor Volume Reduction Versus Epidoxorubicin in a Mouse Mammary Carcinoma Model

In a mouse mammary carcinoma model (Gollin-B cells implanted into the mammary fat pad of female C3 HeJ mice), Epidoxoform was compared directly against the maximum tolerated dose (MTD) of epidoxorubicin [1]. A dose-escalation trial established an MTD of 20 mg/kg i.p. for Epidoxoform [1]. In all efficacy trials, a significant difference in tumor volume was found between Epidoxoform-treated and epidoxorubicin-treated mice and untreated controls (p < 0.05) [1]. In mice treated with a two-dose regimen, significantly increased efficacy was found for Epidoxoform compared to epidoxorubicin [1]. The authors concluded that Epidoxoform is efficacious in this model of mammary carcinoma with improved efficacy over the parent compound [1].

In vivo tumor response
Head-to-head
Reported statistically significant tumor volume reduction vs. epidoxorubicin (p
Reported model-response endpoint context; supports in vivo model-response interpretation.
MTD 20 mg/kg i.p.; Gollin-B cells in C3 HeJ mice.
Growth inhibition in prostate cancer
Head-to-head
Reported 6- to 10-fold better growth inhibition vs. epidoxorubicin in LNCaP, PC-3, DU-145 cell lines.
Supports cell-model endpoint review across multiple prostate cancer lines.
Enhanced nuclear uptake observed in DU-145.
Structural basis for DNA release
Head-to-head
Additional O4′-cytosine hydrogen bond identified in epidoxorubicin-DNA adduct vs. daunorubicin adduct.
Supports structure-based drug-DNA residence time interpretation.
1.6 Å resolution crystallography data; d(CGCGCG) oligonucleotide.
in vivo efficacy mouse mammary carcinoma tumor volume maximum tolerated dose prodrug

Growth Inhibition in Metastatic Prostate Cancer: 6- to 10-Fold Superiority Over Epidoxorubicin with Enhanced Nuclear Uptake

In a panel of three metastatic prostate cancer cell lines (LNCaP, PC-3, and DU-145), Epidoxoform (EPIF) inhibited growth approximately 6- to 10-fold better than its clinical parent drug epidoxorubicin (EPI) [1]. By comparison, Doxoform inhibited growth 50- and 80-fold better than doxorubicin in PC-3 and DU-145 cells respectively [1]. Flow cytometry and fluorescence microscopy demonstrated that Epidoxoform was taken up more rapidly and more abundantly, and was retained in the nucleus longer than epidoxorubicin, especially in DU-145 cells [1]. The enhanced toxicity of the conjugates was attributed to their increased nuclear uptake and retention [1]. Additionally, Daunoform, Doxoform, and Epidoxoform were 2- to 20-fold more toxic to the doxorubicin-sensitive LNCaP cell line [1].

Growth inhibition in prostate cancer
Head-to-head
Reported 6- to 10-fold better growth inhibition vs. epidoxorubicin in LNCaP, PC-3, DU-145 cell lines.
Supports cell-model endpoint review across multiple prostate cancer lines.
Enhanced nuclear uptake observed in DU-145.
prostate cancer LNCaP PC-3 DU-145 nuclear uptake growth inhibition

Structural Basis for Slower DNA Release: Unique O4′–Cytosine Hydrogen Bond in Epidoxorubicin-DNA Adduct Compared to Daunorubicin-DNA

The crystal structure of the epidoxorubicin-formaldehyde-DNA covalent adduct was solved at 1.6 Å resolution with the self-complementary oligonucleotide d(CGCGCG) [1]. The structure revealed slightly distorted B-form DNA with two molecules of epidoxorubicin symmetrically intercalated at the termini, each covalently attached from its N3′ to N2 of a guanine base via a CH2 group from formaldehyde [1]. Critically, the epidoxorubicin-DNA adduct is structurally analogous to the previously solved daunorubicin-DNA adduct, except for an additional hydrogen bond from the epimeric O4′ hydroxyl to O2 of a cytosine base [1]. This additional hydrogen bond, absent in the daunorubicin-DNA adduct, provides a structural rationale for the slower release of Epidoxoform-derived drug from DNA compared to Daunoform-derived drug, as observed experimentally: Daunoform fluorophore appeared and was released from MCF-7/ADR cells more rapidly than Epidoxoform fluorophore over a 3-hour period [1]. Epidoxoform itself reacts with the DNA octamer (GC)4 to yield five drug-DNA adducts with structures analogous to the doxorubicin-DNA adducts from Doxoform [2].

Structural basis for DNA release
Head-to-head
Additional O4′-cytosine hydrogen bond identified in epidoxorubicin-DNA adduct vs. daunorubicin adduct.
Supports structure-based drug-DNA residence time interpretation.
1.6 Å resolution crystallography data; d(CGCGCG) oligonucleotide.
DNA adduct X-ray crystallography virtual crosslink hydrogen bonding drug-DNA interaction

Evidence-Backed Research and Preclinical Application Scenarios for Epidoxoform


Multidrug-Resistant Breast Cancer Mechanistic Studies (MCF-7/ADR and Beyond)

Epidoxoform's >120-fold toxicity advantage over epidoxorubicin in MCF-7/ADR cells [1] and its sustained nuclear retention in resistant cells for hours after drug removal—while parent drugs are expelled within 1 hour [2]—make it the compound of choice for investigating mechanisms of anthracycline resistance circumvention. Researchers studying P-glycoprotein efflux, drug sequestration, or DNA damage response in resistant backgrounds will obtain a substantially wider assay window with Epidoxoform than with epidoxorubicin.

Prodrug Pharmacokinetics and Hydrolytic Activation Profiling

Epidoxoform's distinct biphasic hydrolysis kinetics at pH 7.3 (t½ ≈ 2 h to active species, equilibrium stable ≥2 days) [1] versus Doxoform's rapid degradation (t½ ≈ 3 min in serum) [2] enables controlled studies of prodrug activation rates and their impact on DNA adduct formation kinetics. This model system is directly relevant to the design of next-generation anthracycline prodrugs where tunable activation is a critical parameter.

In Vivo Preclinical Efficacy Testing in Mammary Carcinoma Models

The validated in vivo efficacy of Epidoxoform—with a defined MTD of 20 mg/kg i.p. and statistically significant tumor volume reduction versus epidoxorubicin in a mouse mammary carcinoma model [1]—provides a benchmarked reference point for comparative preclinical studies. Investigators developing novel anthracycline-based therapies or combination regimens can use Epidoxoform as a performance comparator with established in vivo parameters.

Structure-Guided Design of DNA-Targeting Anthracycline Conjugates

The 1.6 Å resolution crystal structure of the epidoxorubicin-DNA virtual crosslink, which reveals an additional O4′–cytosine hydrogen bond absent in the daunorubicin-DNA adduct [1], provides a unique structural template for medicinal chemistry efforts. This structural feature correlates with the slower drug release kinetics observed for Epidoxoform relative to Daunoform [1], making Epidoxoform-derived adducts particularly useful for computational modeling and rational design of DNA-crosslinking agents with tunable residence times.

Application
Selection Property
Validation Focus
Multidrug-resistant cancer mechanistic studies
Sustained nuclear retention in resistant-cell models
Resistance circumvention endpoint review
Prodrug pharmacokinetics and activation profiling
Context-dependent hydrolytic half-life
Hydrolysis kinetics and DNA-adduct formation review
In vivo preclinical mammary carcinoma model studies
Reported model-response endpoint context
Model-response interpretation and in vivo benchmarking
Structure-guided DNA-targeting design
Unique O4′-cytosine hydrogen bond structural feature
Drug-DNA residence time and molecular modeling review
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